molecular formula C13H23BO3Si B8644682 [3-({[(1,1-Dimethylethyl)(dimethyl)silyl]oxy}methyl)phenyl]boronic acid CAS No. 1177558-51-8

[3-({[(1,1-Dimethylethyl)(dimethyl)silyl]oxy}methyl)phenyl]boronic acid

Cat. No.: B8644682
CAS No.: 1177558-51-8
M. Wt: 266.22 g/mol
InChI Key: NXSSXOJYFOWWIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[3-({[(1,1-Dimethylethyl)(dimethyl)silyl]oxy}methyl)phenyl]boronic acid is a useful research compound. Its molecular formula is C13H23BO3Si and its molecular weight is 266.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

1177558-51-8

Molecular Formula

C13H23BO3Si

Molecular Weight

266.22 g/mol

IUPAC Name

[3-[[tert-butyl(dimethyl)silyl]oxymethyl]phenyl]boronic acid

InChI

InChI=1S/C13H23BO3Si/c1-13(2,3)18(4,5)17-10-11-7-6-8-12(9-11)14(15)16/h6-9,15-16H,10H2,1-5H3

InChI Key

NXSSXOJYFOWWIY-UHFFFAOYSA-N

Canonical SMILES

B(C1=CC(=CC=C1)CO[Si](C)(C)C(C)(C)C)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the solution of {[(3-bromophenyl)methyl]oxy}(dimethyl)silane-2,2-dimethylpropane (1:1) (100.0 g, 331.9 mmol) in THF (500 mL), which was cooled to −78° C., n-BuLi (132.7 mL, 331.9 mmol) was added dropwise. The mixture was stirred for 1 h at −78° C., then B(OBu)3 (107.5 mL, 398.2 mmol) was added one portion. The reaction mixture was warmed to room temperature, and stirred over night. After cooled to 0° C., 5% H3PO4 was added to pH=4-5, the mixture was stirred 0.5 h, then was filtered. After removing THF, the residue was extracted with Et2O (200 mL×2), and the organic layer was dried over Na2SO4. After removing the solvent, the residue was added to water, and white solid was precipitated which was dried in vacuo. 65.7 g of [3-({[(1,1-dimethylethyl)-(dimethyl)silyl]oxy}methyl)phenyl]boronic acid was obtained (Yield: 74.5%). 1H NMR (400 MHz, CDCl3): δ 0.14 (s, 6 H), 0.98 (s 9 H), 4.88 (s, 2 H), 7.49-7.59 (m, 2 H), 8.14 (d, J=7.6 Hz, 1 H), 8.19 (s, 1 H).
Name
{[(3-bromophenyl)methyl]oxy}(dimethyl)silane 2,2-dimethylpropane
Quantity
100 g
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
132.7 mL
Type
reactant
Reaction Step Two
Quantity
107.5 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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